Cas no 1217640-12-4 ((S)-(-)-O-Benzyl-O-desmethylcarvedilol)

• Product Name: (S)-(-)-O-Benzyl-O-desmethylcarvedilol
• CAS No: 1217640-12-4
• MF: C₃₀H₃₀N₂O₄
• MW: 482.570208072662
• CID: 1064640
• PubChem ID: 40427194
• Update Time: 2025-06-25

(S)-(-)-O-Benzyl-O-desmethylcarvedilol Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-O-Benzyl-O-desmethylcarvedilol
• (2S)-1-(9H-carbazol-4-yloxy)-3-[2-(2-phenylmethoxyphenoxy)ethylamino]propan-2-ol
• (R)-(+)-2'-O-BENZYLOXY-2-O-DESMETHYLCARVEDILOL
• (2S)-1-(9H-Carbazol-4-yloxy)-3-[[2-[2-(phenylmethoxy)phenoxy]ethyl]amino]-2-propanol
• DTXSID40654263
• (2S)-1-({2-[2-(Benzyloxy)phenoxy]ethyl}amino)-3-[(9H-carbazol-4-yl)oxy]propan-2-ol
• 1217640-12-4

• Inchi： 1S/C30H30N2O4/c33-23(21-36-29-16-8-13-26-30(29)24-11-4-5-12-25(24)32-26)19-31-17-18-34-27-14-6-7-15-28(27)35-20-22-9-2-1-3-10-22/h1-16,23,31-33H,17-21H2/t23-/m0/s1
• InChI Key： BBRBNXRUKJWSHW-QHCPKHFHSA-N
• SMILES： O(C[C@H](CNCCOC1=CC=CC=C1OCC1C=CC=CC=1)O)C1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 482.22100
• Monoisotopic Mass: 482.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 12
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 726.0±60.0 °C at 760 mmHg
• Flash Point: 392.9±32.9 °C
• PSA: 75.74000
• LogP: 5.69930
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

(S)-(-)-O-Benzyl-O-desmethylcarvedilol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (S)-(-)-O-Benzyl-O-desmethylcarvedilol

Introduction to (S)-(-)-O-Benzyl-O-desmethylcarvedilol (CAS No. 1217640-12-4)

(S)-(-)-O-Benzyl-O-desmethylcarvedilol, identified by the CAS number 1217640-12-4, is a significant compound in the field of pharmaceutical chemistry. This enantiomer, specifically the (S)-configuration, has garnered considerable attention due to its unique pharmacological properties and potential therapeutic applications. As a derivative of carvedilol, it exhibits distinct characteristics that make it a subject of extensive research in drug development and molecular biology.

The compound belongs to the class of beta-blockers, which are widely used in the management of cardiovascular diseases. However, (S)-(-)-O-Benzyl-O-desmethylcarvedilol offers a nuanced approach by combining the benefits of beta-blockade with additional pharmacodynamic effects. This makes it an intriguing candidate for further investigation into its mechanisms of action and therapeutic potential.

Carvedilol itself is a well-known vasodilator and antihypertensive agent that also possesses beta-blocking properties. The synthesis of (S)-(-)-O-Benzyl-O-desmethylcarvedilol involves specific modifications to the carvedilol molecule, which can influence its pharmacokinetic profile and biological activity. These modifications are critical in determining how the compound interacts with biological targets and how it is metabolized within the body.

In recent years, there has been growing interest in the development of stereoselective drugs, where the (S)-enantiomer often exhibits different pharmacological effects compared to its (R)-counterpart. This phenomenon is particularly evident in beta-blockers, where the (S)-configuration has shown enhanced efficacy in certain cardiovascular conditions. The research on (S)-(-)-O-Benzyl-O-desmethylcarvedilol aligns with this trend, aiming to harness the unique properties of this enantiomer for therapeutic benefit.

The chemical structure of (S)-(-)-O-Benzyl-O-desmethylcarvedilol features a benzyl group and an O-desmethyl moiety, which are key functional groups that contribute to its pharmacological activity. The benzyl group can influence binding affinity to target receptors, while the O-desmethyl group can affect metabolic pathways. Understanding these structural features is essential for optimizing the compound's therapeutic efficacy and minimizing potential side effects.

Current research in this area has focused on elucidating the molecular mechanisms by which (S)-(-)-O-Benzyl-O-desmethylcarvedilol exerts its effects. Studies have shown that this compound may interact with beta-adrenergic receptors in a manner similar to carvedilol but with distinct selectivity. This selectivity could lead to improved therapeutic outcomes in patients with cardiovascular disorders, particularly those who may not respond adequately to standard treatments.

(S)-(-)-O-Benzyl-O-desmethylcarvedilol may have additional benefits beyond traditional beta-blockade. These include antioxidant and anti-inflammatory properties, which could make it valuable in managing conditions such as hypertension, heart failure, and even certain inflammatory diseases. The potential for multifaceted therapeutic action is a significant advantage and underscores the importance of continued research.

The synthesis of high-purity (S)-(-)-O-Benzyl-O-desmethylcarvedilol is a critical challenge in pharmaceutical development. Advanced synthetic methodologies are employed to ensure accurate stereochemical configuration and minimal impurities. Techniques such as chiral resolution and asymmetric synthesis play a crucial role in achieving the desired enantiomeric purity. These methods are essential for ensuring that the final product meets stringent pharmaceutical standards.

In conclusion, (S)-(-)-O-Benzyl-O-desmethylcarvedilol (CAS No. 1217640-12-4) represents a promising compound in the realm of cardiovascular therapeutics. Its unique structural features and pharmacological properties position it as a valuable candidate for further clinical investigation. As research progresses, we can anticipate new insights into its mechanisms of action and expanded therapeutic applications.